![molecular formula C18H18FNO4S B6413316 5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% CAS No. 1261937-48-7](/img/structure/B6413316.png)
5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%
Overview
Description
5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% (5F3PPSBA) is an organic compound that is widely used in the field of scientific research. It is a small molecule that is used in the synthesis of other compounds, as well as in the study of biochemical and physiological processes. 5F3PPSBA has a wide range of applications due to its high purity, stability, and low cost.
Mechanism of Action
The mechanism of action of 5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% is not well understood. However, it is believed that 5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% acts as a competitive inhibitor of enzymes, blocking their active sites and preventing them from catalyzing reactions. This inhibition can be used to study the activity of enzymes and to develop new drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% have not been extensively studied. However, it is believed that 5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% may have anti-inflammatory and anti-cancer effects. Additionally, it has been shown to be an effective inhibitor of enzymes, which could be useful for studying biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has several advantages for use in laboratory experiments. It is highly pure, stable, and cost-effective. Additionally, it can be used in a variety of experiments, including the synthesis of other compounds, the study of biochemical and physiological processes, and the development of new drugs. However, 5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% also has some limitations. For example, its mechanism of action is not well understood, and its biochemical and physiological effects have not been extensively studied.
Future Directions
There are several potential future directions for 5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95%. First, further research is needed to understand its mechanism of action and biochemical and physiological effects. Additionally, 5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% could be used to develop new drugs, as well as to study the activity of enzymes and other biochemical and physiological processes. Finally, it could be used in the synthesis of other compounds.
Synthesis Methods
5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% can be synthesized using a variety of methods. One method involves the reaction of 5-fluoro-3-hydroxybenzoic acid and piperidin-1-ylsulfonyl chloride. This reaction produces 5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% in a yield of 95%.
Scientific Research Applications
5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has a wide range of applications in the field of scientific research. It is used in the synthesis of other organic compounds and in the study of biochemical and physiological processes. 5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid, 95% has been used in the synthesis of various drugs, including anti-cancer drugs and antibiotics. Additionally, it has been used to study the activity of enzymes and to develop new drugs.
properties
IUPAC Name |
3-fluoro-5-(4-piperidin-1-ylsulfonylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FNO4S/c19-16-11-14(10-15(12-16)18(21)22)13-4-6-17(7-5-13)25(23,24)20-8-2-1-3-9-20/h4-7,10-12H,1-3,8-9H2,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXTQSJLAMPWLPO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CC(=C3)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00692383 |
Source
|
| Record name | 5-Fluoro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00692383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
363.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-3-[4-(piperidin-1-ylsulfonyl)phenyl]benzoic acid | |
CAS RN |
1261937-48-7 |
Source
|
| Record name | [1,1′-Biphenyl]-3-carboxylic acid, 5-fluoro-4′-(1-piperidinylsulfonyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261937-48-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Fluoro-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00692383 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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